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Application Notes

Nitrazine Yellow, also known as Phenaphthazine or Nitrazol Yellow, is a complex organic dye
that functions as a sensitive pH indicator.[1] It is widely utilized in various laboratory settings,
including biochemistry, analytical chemistry, and medical diagnostics, for the visual
determination of pH.[1] The indicator is particularly useful for neutralization analyses and can
be a valuable tool in quality control processes and the development of diagnostic tests.[1][2]

The key characteristic of Nitrazine Yellow is its distinct color change from yellow in acidic
conditions to blue in alkaline conditions over a narrow and near-neutral pH range.[3][4] This
transition occurs between pH 6.0 and 7.0, making it an excellent choice for monitoring pH in
biological solutions and other systems that operate close to neutrality.[2][3] The solution is
typically prepared as a dilute aqueous solution from its powdered form, which appears as a
light brown to brown solid.[1][3] Proper storage of both the solid reagent and the prepared
solution is crucial to maintain its stability and efficacy.[3][4]
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Quantitative Data Summary

The following table summarizes the key quantitative and physical properties of Nitrazine

Yellow for laboratory use.

Property Value Source(s)
Phenaphthazine, Nitrazol
Synonyms [1]
Yellow, C.1. 14890
CAS Number 5423-07-4 [1]I3]
Molecular Formula Ci16HsN4Na2011S2 [11[3]
Molecular Weight 542.36 g/mol [1][3]
Appearance Light brown to brown powder [11[3]

pH Indicator Range

6.0-7.0

[2](3]

Color Transition

pH < 6.0: YellowpH 6.0 - 7.0:
TransitionpH = 7.0: Greyish-
BluepH > 7.0: Blue / Violet

[21(31[4]

Solubility in Water

~10 mg/mL (may require

sonication)

[3]

Solubility in DMSO

~50 mg/mL (requires

sonication)

[3]

Storage (Solid)

Room temperature, in a dry,
sealed container away from

moisture.

[1]3]

Storage (Agqueous Solution)

-20°C: up to 1 month-80°C: up
to 6 months(Aliquot to prevent

freeze-thaw cycles)

[3]

Experimental Protocol: Preparation of 0.1% (w/v)
Nitrazine Indicator Solution
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Objective: To prepare 100 mL of a 0.1% (weight/volume) Nitrazine Yellow aqueous solution for
use as a pH indicator.

Materials and Reagents:

Nitrazine Yellow powder (Dye content > 85%)[1]

» Distilled or deionized water

e 100 mL Class A volumetric flask

» Weighing balance (analytical, £ 0.001 g)

e Weighing paper or boat

e Spatula

o Magnetic stirrer and stir bar

e Optional: Ultrasonic water bath

e 0.22 um sterile syringe filter and syringe (for biological applications)
o Labeled, sterile storage bottle (amber glass or opaque plastic recommended)
Procedure:

o Safety First: Before starting, put on appropriate Personal Protective Equipment (PPE),
including a lab coat, safety glasses, and gloves.

» Weighing the Reagent: Carefully weigh 0.1 g of Nitrazine Yellow powder using an analytical
balance.

e Initial Dissolution: Add the weighed powder to the 100 mL volumetric flask. Add
approximately 80 mL of distilled water to the flask.

e Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Mix the
solution until the powder is completely dissolved.
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o Note: Nitrazine Yellow may require mechanical assistance to fully dissolve. If the solution
remains cloudy or particles are visible after prolonged stirring, place the flask in an
ultrasonic water bath for 5-10 minute intervals until the solution is clear.[3]

Adjusting to Final Volume: Once the solute is fully dissolved, carefully add distilled water to
the volumetric flask until the bottom of the meniscus reaches the 100 mL calibration mark.

Final Mixing: Cap the flask securely and invert it several times (10-15 times) to ensure the
solution is homogeneous.

Filtration (Recommended): For applications requiring high purity or sterility (e.qg., cell culture,
biochemical assays), filter the solution through a 0.22 pum syringe filter into the final sterile
storage bottle.[3] This step also removes any microparticulates that may not have dissolved.

Storage: Tightly cap the storage bottle, label it clearly with the name ("Nitrazine Yellow
Indicator Solution™), concentration (0.1%), preparation date, and your initials. For long-term
storage, aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles and
store at -20°C for up to one month or -80°C for up to six months.[3] For short-term use,
refrigeration at 4°C is acceptable for several days, but stability should be monitored.

Visualization of Experimental Workflow

The following diagram illustrates the step-by-step workflow for the preparation of the Nitrazine
indicator solution.
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1. Weigh 0.1 g of
Nitrazine Yellow Powder

'

2. Add Powder to
~80 mL Distilled Water

'

3. Mix Thoroughly
(Stir / Sonicate)

'

4. Adjust Final Volume
to 100 mL

'

5. Filter Through
0.22 pm Syringe Filter

'

6. Transfer and Store
Appropriately

:
<«»

Click to download full resolution via product page

Caption: Workflow for the Preparation of Nitrazine Indicator Solution.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1667657/docs?utm_src=pdf-body-img#application-notes-and-protocols-preparation-of-nitrazine-indicator-solution
https://www.benchchem.com/product/b1667657/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-nitrazine-indicator-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667657?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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